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Compound of Interest

Compound Name: C3TD879

Cat. No.: B12368766

Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive technical support for using the Citron Kinase (CITK) inhibitor, C3TD879, in cell

viability experiments.

Frequently Asked Questions (FAQs)
Q1: What is C3TD879 and what is its primary target?

A1: C3TD879 is a first-in-class, potent, and selective Type I kinase inhibitor.[1][2][3] Its primary

target is Citron Kinase (CITK), an AGC-family serine/threonine kinase that plays a role in

regulating cytokinesis, the final stage of cell division.[2][3]

Q2: What is the mechanism of action for C3TD879?

A2: C3TD879 acts by potently inhibiting the catalytic activity of CITK.[1][2][4] It binds directly to

the kinase domain of CITK, as demonstrated by a biochemical IC50 value of 12 nM and a

direct binding affinity (NanoBRET Kd) of less than 10 nM in cells.[1][2][4]
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Caption: C3TD879 binds to and inhibits the catalytic activity of Citron Kinase (CITK).

Q3: Does inhibiting CITK's kinase activity with C3TD879 always lead to cell death?

A3: Not necessarily. Studies have shown that treatment with C3TD879 did not fully replicate the

effects on cell proliferation or cytokinesis that were observed with CITK gene knockdown.[2][3]

This suggests that the structural (non-catalytic) functions of CITK may be more critical for these

processes than its kinase activity.[2][3] Therefore, the impact on cell viability can be cell-type

dependent and may not solely be driven by the inhibition of kinase function.

Q4: How should I dissolve and store C3TD879?

A4: C3TD879 should be stored at -20°C for long-term use (months to years) and can be kept at

0-4°C for short-term use (days to weeks).[1] For in vitro stock solutions, dissolve C3TD879 in

DMSO. For in vivo studies, specific formulations involving solvents like PEG300, Tween-80,

and saline are recommended.[4] If precipitation occurs during preparation, gentle heating

and/or sonication can be used to help dissolve the compound.[4]

Quantitative Data Summary
The anti-proliferative activity of C3TD879 has been assessed across various human cancer cell

lines after 48 hours of treatment using the CellTiter-Glo® cell viability assay.[4] The GI50

(concentration for 50% reduction in cell growth) values are summarized below.
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Cell Line Cancer Type GI50 Value (µM)

786-O Renal Carcinoma < 2

COLO 205 Colon Carcinoma < 2

Hs-578T Breast Carcinoma < 2

NCI-60 Panel (Average) 60 Human Tumor Cell Lines 7

Table 1: Anti-proliferative activity of C3TD879 in various human cancer cell lines. Data sourced

from MedchemExpress, citing PMID: 38330278.[4]

Experimental Protocol: Cell Viability Assessment
This protocol outlines a general procedure for determining the effect of C3TD879 on cell

viability using a luminescence-based ATP assay like CellTiter-Glo®.
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Preparation

Treatment

Assay

Data Acquisition

1. Seed Cells
(e.g., 96-well plate)

2. Allow Adherence
(24 hours)

3. Prepare C3TD879 Dilutions

4. Add C3TD879 to Wells
(Include Vehicle Control)

5. Incubate
(e.g., 48 hours)

6. Equilibrate Plate & Reagent
to Room Temperature

7. Add CellTiter-Glo® Reagent

8. Mix on Orbital Shaker
(2 min)

9. Incubate at RT
(10 min)

10. Measure Luminescence

11. Analyze Data
(Normalize to Control, Plot Dose-Response)
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Inconsistent
Viability Results?

High Variability
between Replicates?

Yes

Low Luminescent Signal
or Low S/N Ratio?

No

Check Cell Seeding
(Ensure single-cell suspension)

Yes

Mitigate Edge Effects
(Fill outer wells with PBS)

Yes

Verify Pipetting Accuracy

Yes

Optimize Cell Number
(Too few cells seeded?)

Yes

Check Reagent Integrity
(Properly stored/prepared?)

Yes

Confirm No Compound Interference
(Run compound-only control)

Yes

Compound Precipitation
in Media?

No

Check Final DMSO %
(Keep below 0.5%)

Yes

Reduce Highest Concentration
(Test solubility limit)

Yes

Use Gentle Warming/Sonication
for Stock Preparation

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. Discovery and Characterization of Selective, First-in-Class Inhibitors of Citron Kinase -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. medchemexpress.com [medchemexpress.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12368766/docs?utm_src=pdf-body-img#technical-support-center-c3td879-cell-viability-assays
https://www.benchchem.com/product/b12368766?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medkoo.com/products/57233
https://pubmed.ncbi.nlm.nih.gov/38330278/
https://pubmed.ncbi.nlm.nih.gov/38330278/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.3c01807
https://www.medchemexpress.com/c3td879.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368766?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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